Cas no 57073-26-4 (2-Propen-1-one, 3-(3-bromophenyl)-1-(4-methoxyphenyl)-)

• Product Name: 2-Propen-1-one, 3-(3-bromophenyl)-1-(4-methoxyphenyl)-
• CAS No: 57073-26-4
• MF: C₁₆H₁₃BrO₂
• MW: 317.177223920822
• CID: 346562
• PubChem ID: 70405179
• Update Time: 2025-04-19

2-Propen-1-one, 3-(3-bromophenyl)-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(3-bromophenyl)-1-(4-methoxyphenyl)-
• 3-(3-bromophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• 57073-26-4
• AKOS030239690
• DTXSID10741912

• Inchi： 1S/C16H13BrO2/c1-19-15-8-6-13(7-9-15)16(18)10-5-12-3-2-4-14(17)11-12/h2-11H,1H3
• InChI Key： RSWWQJNMOSIIDP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C=CC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 316.00989
• Monoisotopic Mass: 316.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones